Cas no 1895486-76-6 (3-amino-1-4-(diethylamino)phenylpropan-1-one)

• Product Name: 3-amino-1-4-(diethylamino)phenylpropan-1-one
• CAS No: 1895486-76-6
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6564210
• PubChem ID: 117314783
• Update Time: 2025-09-21

3-amino-1-4-(diethylamino)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-4-(diethylamino)phenylpropan-1-one
• EN300-1768655
• 1895486-76-6
• 3-amino-1-[4-(diethylamino)phenyl]propan-1-one

• Inchi： 1S/C13H20N2O/c1-3-15(4-2)12-7-5-11(6-8-12)13(16)9-10-14/h5-8H,3-4,9-10,14H2,1-2H3
• InChI Key： PDCHAJWSRJZJFV-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1-4-(diethylamino)phenylpropan-1-one

Introduction to 3-amino-1-4-(diethylamino)phenylpropan-1-one (CAS No. 1895486-76-6)

3-amino-1-4-(diethylamino)phenylpropan-1-one, identified by its Chemical Abstracts Service (CAS) number 1895486-76-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural arrangement of an amino group, a phenyl ring substituted with diethylamino, and a propanone backbone, has garnered attention due to its potential applications in synthetic chemistry and as a building block for more complex pharmacologically active agents.

The structural motif of 3-amino-1-4-(diethylamino)phenylpropan-1-one encompasses several key functional groups that contribute to its reactivity and utility. The presence of both primary and secondary amine functionalities makes it a versatile intermediate for further derivatization. Specifically, the amino group at the 3-position and the diethylamino substituent at the 4-position of the phenyl ring introduce basicity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets.

Moreover, the propanone moiety at the 1-position provides a reactive site for condensation reactions, enabling the formation of amides, imines, or other heterocyclic structures. These features collectively make 3-amino-1-4-(diethylamino)phenylpropan-1-one a valuable precursor in medicinal chemistry, particularly in the design of molecules targeting neurological and cardiovascular pathways.

In recent years, there has been growing interest in exploring novel scaffolds that combine amino and alkylamino groups with aromatic systems for the development of therapeutic agents. The compound’s structural framework aligns well with this trend, as it offers a balance between lipophilicity and polarizability—properties that are often sought after in drug candidates to ensure optimal pharmacokinetic profiles.

One of the most compelling aspects of 3-amino-1-4-(diethylamino)phenylpropan-1-one is its potential role in modulating enzyme activity. The phenyl ring’s electronic properties, influenced by the electron-donating diethylamino group, can enhance binding affinity to enzymes such as monoamine oxidases (MAOs) or cytochrome P450 enzymes. These enzymes are critical in metabolizing neurotransmitters and other bioactive molecules, making them prime targets for drug intervention.

Recent studies have demonstrated that derivatives of this compound exhibit promising activity in preclinical models related to central nervous system (CNS) disorders. For instance, modifications to the amino or diethylamino groups have shown potential in enhancing binding selectivity for serotonin reuptake inhibitors (SRIs), which are widely used to treat depression and anxiety disorders. The ability to fine-tune these interactions through structural modifications underscores the importance of 3-amino-1-4-(diethylamino)phenylpropan-1-one as a scaffold for drug discovery.

The synthesis of 3-amino-1-4-(diethylamino)phenylpropan-1-one involves multi-step organic transformations that highlight its synthetic versatility. Common synthetic routes include nucleophilic substitution reactions on halogenated precursors followed by condensation with appropriate carbonyl compounds. The use of palladium-catalyzed cross-coupling reactions has also been explored to introduce substituents at specific positions on the phenyl ring with high regioselectivity.

The compound’s stability under various reaction conditions makes it an attractive candidate for large-scale synthesis. However, careful consideration must be given to protecting group strategies to prevent unwanted side reactions involving its multiple functional groups. Advances in synthetic methodology have enabled more efficient and scalable production processes, making 3-amino-1-4-(diethylamino)phenylpropan-1-one more accessible for research applications.

In conclusion, 3-amino-1-4-(diethylamino)phenylpropan-1-one (CAS No. 1895486-76-6) represents a promising entity in pharmaceutical chemistry due to its unique structural features and potential biological activity. Its role as an intermediate in synthesizing novel therapeutic agents continues to be explored, particularly in addressing neurological and cardiovascular diseases. As research progresses, further insights into its pharmacological properties and synthetic applications will undoubtedly expand its utility in drug development pipelines.